Cas no 93649-72-0 (N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(4-methylphenoxy)acetohydrazide)

• Product Name: N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(4-methylphenoxy)acetohydrazide
• CAS No: 93649-72-0
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• CID: 3049041
• PubChem ID: 135454342
• Update Time: 2025-06-08

N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(4-methylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4-Hydroxy-3-methoxybenzylidene)-2-(p-tolyloxy)acetohydrazide
• N'-[(E)-(4-HYDROXY-3-METHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENOXY)ACETOHYDRAZIDE
• N'-(4-HYDROXY-3-METHOXYBENZYLIDENE)-2-(4-METHYLPHENOXY)ACETOHYDRAZIDE
• 93649-72-0
• AKOS000672800
• AB00685461-01
• MFCD00399995
• N-[(E)-(4-hydroxy-3-methoxyphenyl)methylideneamino]-2-(4-methylphenoxy)acetamide
• 659-595-6
• (E)-N'-(4-hydroxy-3-methoxybenzylidene)-2-(p-tolyloxy)acetohydrazide
• N'-[(1E)-(4-HYDROXY-3-METHOXYPHENYL)METHYLIDENE]-2-(4-METHYLPHENOXY)ACETOHYDRAZIDE
• F1048-0021
• N'-(1E)-(4-hydroxy-3-methoxyphenyl)methylidene-2-(4-methylphenoxy)acetohydrazide

• Inchi： 1S/C17H18N2O4/c1-12-3-6-14(7-4-12)23-11-17(21)19-18-10-13-5-8-15(20)16(9-13)22-2/h3-10,20H,11H2,1-2H3,(H,19,21)/b18-10+
• InChI Key： QLXWFZYOLPOIEL-VCHYOVAHSA-N
• SMILES： O(CC(N/N=C/C1=CC=C(C(=C1)OC)O)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 314.12665706Da
• Monoisotopic Mass: 314.12665706Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.2Ų